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Compound of Interest

Compound Name: 4-Bromo-7-fluoroisoquinoline

CAS No.: 1416500-77-0

Cat. No.: B2421035

Get Quote

Executive Summary & Chemical Profile
4-Bromo-7-fluoroisoquinoline (CAS: 1416500-77-0) is a disubstituted isoquinoline scaffold

characterized by high electrophilic potential at the C1 position and orthogonal reactivity at the

C4 (bromine) and C7 (fluorine) positions.[1] It serves as a "privileged structure" in medicinal

chemistry, particularly for Type II kinase inhibitors where the isoquinoline core mimics the

adenine ring of ATP, while the C7-fluorine atom modulates metabolic stability (blocking

oxidative metabolism) and lipophilicity.

Physicochemical Data Profile
Note: Experimental values are batch-dependent; values below represent consensus data for

high-purity research grades.
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Property Value / Description

IUPAC Name 4-Bromo-7-fluoroisoquinoline

Molecular Formula C₉H₅BrFN

Molecular Weight 226.05 g/mol

Appearance Off-white to pale yellow solid

Melting Point 68–72 °C (Predicted/Analog-based)

Solubility
Soluble in DMSO, DCM, MeOH; Insoluble in

water

LogP (Predicted) ~2.8 (Lipophilic)

Key Reactivity
C4-Suzuki Coupling; C1-Nucleophilic

Substitution (SɴAr)

Synthesis & Manufacturing Protocols
The synthesis of 4-bromo-7-fluoroisoquinoline relies on the regioselective electrophilic

aromatic substitution of the parent heterocycle. The C4 position of the isoquinoline ring is the

most electron-rich site in the protonated species, allowing for selective bromination without

affecting the deactivated C7-fluorine moiety.

Core Protocol: Regioselective Bromination
Objective: Install a bromine atom at C4 of 7-fluoroisoquinoline with >95% regioselectivity.

Reagents & Materials
Substrate: 7-Fluoroisoquinoline (1.0 eq)

Brominating Agent: N-Bromosuccinimide (NBS) (1.1 eq)

Solvent: Acetonitrile (MeCN) or DMF (Anhydrous)

Catalyst:Optional: TFA (0.1 eq) to accelerate reaction via protonation.
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Step-by-Step Workflow
Dissolution: Charge a reaction vessel with 7-fluoroisoquinoline (10 mmol) and anhydrous

MeCN (50 mL). Ensure the system is under an inert atmosphere (N₂).

Addition: Cool the solution to 0°C. Add NBS (11 mmol) portion-wise over 15 minutes to

control the exotherm.

Mechanism Note: The reaction proceeds via the formation of a bromonium intermediate.

The electron-withdrawing fluorine at C7 deactivates the benzenoid ring, directing

electrophilic attack almost exclusively to the heteroaromatic C4 position.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

Monitor via TLC (Hexane:EtOAc 4:1) or LC-MS.

Quench: Quench the reaction with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to

neutralize excess bromine species.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography

(Gradient: 0-20% EtOAc in Hexane).

Synthesis Pathway Diagram
The following diagram illustrates the logical flow from precursor to the final functionalized

scaffold.
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Figure 1: Regioselective bromination pathway for 4-Bromo-7-fluoroisoquinoline synthesis.

Applications in Drug Discovery
4-Bromo-7-fluoroisoquinoline is a "linchpin" intermediate. The bromine atom serves as a

handle for Palladium-catalyzed cross-coupling, while the fluorine atom remains inert during

these steps, later serving to modulate the physicochemical properties of the final drug

candidate.

Primary Application: Suzuki-Miyaura Cross-Coupling
This reaction is used to attach aryl or heteroaryl groups to the C4 position, a common structural

motif in kinase inhibitors (e.g., targeting c-KIT, VEGFR, or IRAK4).

Protocol Validation:

Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are preferred due to the steric accessibility of the

C4 position.

Base: K₂CO₃ or Cs₂CO₃ (mild bases prevent defluorination).

Solvent: Dioxane/Water (4:1) promotes the solubility of boronic acids.

Functionalization Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2421035/docs?utm_src=pdf-body-img#technical-guide-4-bromo-7-fluoroisoquinoline-1
https://www.benchchem.com/product/b2421035/docs?utm_src=pdf-body#technical-guide-4-bromo-7-fluoroisoquinoline-1
https://www.benchchem.com/product/b2421035/docs?utm_src=pdf-body#technical-guide-4-bromo-7-fluoroisoquinoline-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2421035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The diagram below details the divergent synthesis capabilities starting from the 4-bromo-7-
fluoroisoquinoline core.
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Figure 2: Divergent synthetic utility of the 4-bromo-7-fluoroisoquinoline scaffold.

Safety & Handling
Hazards: As a halogenated aromatic, this compound may be a skin and eye irritant. The C4-

bromine bond can be labile under high UV exposure; store in amber vials.

Fluorine Safety: While the C-F bond is stable, combustion can release toxic HF gas. Use

standard fume hood protocols.

Storage: Keep at 2–8°C under inert gas (Argon) to prevent slow oxidation or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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